Cas no 61310-04-1 (2H-1,2,3-Triazole, 4-[4-(bromomethyl)phenyl]-5-chloro-2-phenyl-)

• Product name: 2H-1,2,3-Triazole, 4-[4-(bromomethyl)phenyl]-5-chloro-2-phenyl-
• CAS No: 61310-04-1
• MF: C₁₅H₁₁BrClN₃
• MW: 348.624941110611
• CID: 484787
• PubChem ID: 12388569

2H-1,2,3-Triazole, 4-[4-(bromomethyl)phenyl]-5-chloro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole, 4-[4-(bromomethyl)phenyl]-5-chloro-2-phenyl-
• 4-[4-(bromomethyl)phenyl]-5-chloro-2-phenyltriazole
• 61310-04-1
• 4-[4-(Bromomethyl)phenyl]-5-chloro-2-phenyl-2H-1,2,3-triazole
• DTXSID90495901

• Inchi： InChI=1S/C15H11BrClN3/c16-10-11-6-8-12(9-7-11)14-15(17)19-20(18-14)13-4-2-1-3-5-13/h1-9H,10H2
• InChI Key： QGKCNWHOYYCGGY-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)N2N=C(C(=N2)Cl)C3=CC=C(C=C3)CBr

Computed Properties

• Exact Mass: 346.98263
• Monoisotopic Mass: 346.98249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.71